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Compound of Interest

Compound Name: Verimol J

Cat. No.: B15315553

Despite a comprehensive search for "Verimol J," no data regarding its in vivo efficacy,
mechanism of action, or any associated experimental studies could be located. The compound
"Verimol J" is listed in the PubChem database as a member of the methoxybenzene and
phenol chemical classes and is reported to be found in the plant lllicium verum, commonly
known as star anise[1]. However, beyond this basic chemical and sourcing information, there is
no available scientific literature detailing its biological activity or testing in living organisms.

Consequently, it is not possible to provide a comparison guide, experimental protocols, or
signaling pathway diagrams related to the in vivo efficacy of Verimol J. Further research and
publication of experimental data would be required to enable such an analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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